Cas no 2182-92-5 (2,2-dimethyl-N-(4-sulfanylphenyl)propanamide)

2,2-dimethyl-N-(4-sulfanylphenyl)propanamide structure
2182-92-5 structure
Product Name:2,2-dimethyl-N-(4-sulfanylphenyl)propanamide
CAS No:2182-92-5
MF:C11H15NOS
MW:209.307901620865
CID:1404200
PubChem ID:6451366
Update Time:2025-04-20

2,2-dimethyl-N-(4-sulfanylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-N-(4-sulfanylphenyl)propanamide
    • SCHEMBL8597346
    • 2182-92-5
    • DTXSID40176233
    • Propionanilide, 4'-mercapto-2,2-dimethyl
    • Inchi: 1S/C11H15NOS/c1-11(2,3)10(13)12-8-4-6-9(14)7-5-8/h4-7,14H,1-3H3,(H,12,13)
    • InChI Key: GIROESBYMDYHRL-UHFFFAOYSA-N
    • SMILES: SC1C=CC(=CC=1)NC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 209.08755
  • Monoisotopic Mass: 209.087435
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30.1

Experimental Properties

  • Density: 1.133
  • Boiling Point: 377.9°C at 760 mmHg
  • Flash Point: 182.4°C
  • Refractive Index: 1.592
  • PSA: 29.1
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